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Compound of Interest

Compound Name: 5-Bromo-2-mercaptobenzoic acid

Cat. No.: B1280026

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and the integrity of experimental outcomes. This
document provides essential, immediate safety and logistical information for the proper
handling and disposal of 5-Bromo-2-mercaptobenzoic acid, a compound that requires careful
management due to its potential hazards.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Bromo-2-mercaptobenzoic acid is classified as a hazardous substance. According to its
Safety Data Sheet (SDS), it is toxic if swallowed, causes skin and eye irritation, and may cause
respiratory irritation.[1] Therefore, strict adherence to recommended personal protective
equipment (PPE) protocols is mandatory to minimize exposure and ensure a safe laboratory
environment.

Summary of Hazard Statements:
e H301: Toxic if swallowed.[1]
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]

The following table summarizes the required PPE for handling this compound, based on a
combination of the specific SDS and general best practices for handling thiols and benzoic acid
derivatives.[2][3][4][5]
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PPE Category

Item

Specifications

Engineering Controls

Chemical Fume Hood

All handling of 5-Bromo-2-
mercaptobenzoic acid,
especially when generating
dust or vapors, must be
conducted in a certified
chemical fume hood to mitigate
inhalation risks and control the
strong, unpleasant odor

characteristic of thiols.[2][4]

Eye and Face Protection

Safety Goggles

Tightly fitting safety goggles
with side-shields are required
to protect against splashes
and dust.[1][2]

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are
recommended. Always inspect
gloves for any signs of
degradation or perforation
before use.[2][3]

Skin and Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect
against skin contact.[2][3]
Consider a flame-resistant coat
if working with flammable

solvents.

Respiratory Protection

Respirator

If engineering controls are
insufficient or if irritation is
experienced, a full-face
respirator with an appropriate
cartridge should be used.[1][2]

Operational Plan for Safe Handling
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A systematic approach to handling 5-Bromo-2-mercaptobenzoic acid is crucial. The following
step-by-step procedure outlines the best practices from preparation to the conclusion of the
experimental work.

Step-by-Step Handling Procedure:

Preparation: Before handling the compound, ensure that a designated and properly
functioning chemical fume hood is available.[2] Prepare all necessary equipment, including
glassware, spatulas, and weighing instruments, within the fume hood to minimize the need
for transport of the open container. Have a spill kit readily accessible.

Personal Protective Equipment (PPE) Donning: Put on all required PPE as detailed in the
table above before entering the designated handling area.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
contain any dust or vapors.[5] Use appropriate tools to minimize the generation of dust.

Experimental Procedure: Carry out all experimental steps involving 5-Bromo-2-
mercaptobenzoic acid within the fume hood. Keep the container tightly closed when not in
use.[1]

Post-Handling Decontamination: After handling, thoroughly wash hands and any exposed
skin with soap and water.[3][5] Decontaminate all surfaces and equipment that may have
come into contact with the chemical.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use PPE in the designated hazardous waste stream.

Disposal Plan

Proper disposal of 5-Bromo-2-mercaptobenzoic acid and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

e Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weighing
paper, gloves), in a clearly labeled, sealed container designated for hazardous chemical
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waste.

o Liquid Waste: Solutions containing 5-Bromo-2-mercaptobenzoic acid should be collected
in a separate, labeled hazardous waste container. Do not mix with other waste streams
unless compatibility has been confirmed.

o Empty Containers: "Empty" containers may still retain hazardous residues. These should be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

Final Disposal: All waste containing 5-Bromo-2-mercaptobenzoic acid must be disposed of
through a licensed hazardous waste disposal company.[1] Follow all local, state, and federal
regulations for the disposal of hazardous materials.

Quantitative Data Summary

Property Value

CAS Number 61954-80-1

Molecular Formula C7HsBroO:2S

Molecular Weight 249.08 g/mol

Appearance Solid

Hazard Pictograms Skull and crossbones, Exclamation mark
Signal Word Danger[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-Bromo-2-
mercaptobenzoic acid, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 5-Bromo-2-mercaptobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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